Cas no 16508-93-3 (Hexanoic acid,2,4,5-trichlorophenyl ester)

• Product Name: Hexanoic acid,2,4,5-trichlorophenyl ester
• CAS No: 16508-93-3
• MF: C₁₂H₁₃Cl₃O₂
• MW: 295.589421033859
• CID: 222170
• PubChem ID: 27897
• Update Time: 2025-04-19

Hexanoic acid,2,4,5-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2,4,5-trichlorophenyl ester
• 2,4,5-TRICHLOROPHENYL CAPROATE
• (2,4,5-trichlorophenyl) hexanoate
• 2,4,5-trichlorophenyl hexanoate
• 16508-93-3
• DTXSID60274841

• Inchi： 1S/C12H13Cl3O2/c1-2-3-4-5-12(16)17-11-7-9(14)8(13)6-10(11)15/h6-7H,2-5H2,1H3
• InChI Key： BLCJVOCWIVMUCP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC(CCCCC)=O)Cl)Cl

Computed Properties

• Exact Mass: 293.99829
• Monoisotopic Mass: 293.998113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3